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Compound of Interest

Compound Name: 6-Amino-2-methyl-quinolin-4-ol

CAS No.: 1131-34-6

Cat. No.: B1267266

Get Quote

Executive Summary
This protocol details the synthesis of 6-Amino-2-methyl-quinolin-4-ol, a critical scaffold in the

development of antimalarial and antitumor agents.[1] The method utilizes a modified Conrad-

Limpach cyclization, selected for its regioselectivity in forming the 4-hydroxyquinoline core over

the thermodynamic 2-hydroxy isomer (Knorr product).[1]

Unlike direct condensation methods using p-phenylenediamine (which suffer from

polymerization and poor selectivity), this route employs 4-aminoacetanilide as the starting

material.[1] The acetamido group serves two functions: it protects the distal amine to prevent

double condensation and mildly activates the ring for the thermal cyclization step. The final

deprotection yields the target amine in high purity.
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Property Specification

IUPAC Name 6-Amino-2-methylquinolin-4-ol

Common Name 6-Amino-2-methyl-4-hydroxyquinoline

CAS Number 1131-34-6

Molecular Formula C₁₀H₁₀N₂O

Molecular Weight 174.20 g/mol

Melting Point >280 °C (dec.)[1][2][3]

Solubility
Soluble in dilute acids, DMSO; Poor in

water/ethanol

Retrosynthetic Analysis & Strategy
The synthesis is designed around the Conrad-Limpach strategy, which requires the formation

of a kinetic enamine intermediate followed by high-temperature cyclization.[1]

Logic Flow
Target: 6-Amino-2-methyl-quinolin-4-ol.[1][4][5][6]

Precursor: 6-Acetamido-2-methyl-quinolin-4-ol (Protected form).[1]

Key Transformation: Thermal cyclization (250 °C) of an enamine.

Starting Materials: 4-Aminoacetanilide + Ethyl Acetoacetate.[1]
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Figure 1: Retrosynthetic pathway prioritizing amine protection to ensure regioselectivity.[1]

Materials & Equipment
Reagents

4-Aminoacetanilide (98%): The nitrogen source.[1]

Ethyl Acetoacetate (>99%): The carbon backbone source.

Dowtherm A (or Diphenyl Ether): High-boiling solvent for cyclization (BP ~258 °C).[1]

Hydrochloric Acid (6M): For hydrolysis.

Ethanol (Absolute): Solvent for the initial condensation.

Sodium Hydroxide (10% aq): For neutralization.
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Equipment
Dean-Stark Apparatus: Essential for Step 1 to drive equilibrium by water removal.[1]

High-Temperature Oil Bath/Mantle: Capable of reaching 260 °C reliably.[1]

Overhead Mechanical Stirrer: Required for Step 2; magnetic stirring often fails due to

viscosity changes and precipitation.

Vacuum Filtration Setup: For isolation of intermediates.

Detailed Experimental Protocol
Step 1: Enamine Formation (Condensation)
This step forms the Schiff base/enamine. Kinetic control is not strictly required here, but water

removal drives the reaction to completion.

Setup: Equip a 500 mL round-bottom flask with a Dean-Stark trap, reflux condenser, and

magnetic stir bar.

Charge: Add 4-aminoacetanilide (15.0 g, 0.10 mol), ethyl acetoacetate (14.3 g, 0.11 mol, 1.1

eq), and benzene or toluene (150 mL) as the azeotropic solvent. Note: Ethanol with catalytic

HCl can be used if Dean-Stark is unavailable, but yields are lower.[1]

Reaction: Reflux the mixture vigorously. Monitor the collection of water in the trap. Continue

until theoretical water (~1.8 mL) is collected (approx. 4–6 hours).

Isolation: Cool the mixture to room temperature. The product, Ethyl 3-(4-

acetamidoanilino)crotonate, may precipitate.[1] If not, remove solvent under reduced

pressure.

Purification: Recrystallize the crude solid from ethanol.

Checkpoint: Solid should be white to pale yellow.

Yield Expectation: 85–95%.[7]
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Step 2: Thermal Cyclization (Conrad-Limpach)
CRITICAL SAFETY WARNING: This step involves temperatures >250 °C. Use a blast shield

and ensure the apparatus is bone-dry.[1]

Setup: Use a 3-neck flask equipped with a thermometer, an overhead stirrer, and an air

condenser (not water-cooled, to prevent thermal shock/cracking).

Solvent Prep: Heat Dowtherm A (100 mL) to a rolling boil (~255 °C).

Addition: Add the solid enamine (from Step 1) rapidly in small portions to the boiling solvent.

Mechanism Note: Rapid addition ensures the reaction temperature stays high, favoring the

kinetic 4-hydroxy product. Slow heating from room temperature favors the thermodynamic

2-hydroxy (anilide) impurity.

Reaction: Maintain reflux for 20–30 minutes. Ethanol is evolved as a gas; ensure the system

is vented.

Precipitation: Allow the mixture to cool to ~80 °C. The product, 6-acetamido-2-methyl-

quinolin-4-ol, will precipitate as a tan/brown solid.[1]

Filtration: Dilute the warm mixture with hexane or ligroin (50 mL) to reduce viscosity and

filter. Wash the cake thoroughly with hexane to remove Dowtherm A.

Yield Expectation: 60–75%.

Step 3: Hydrolysis (Deprotection)[1]
Reaction: Suspend the wet cake from Step 2 in 6M HCl (100 mL). Reflux for 2–3 hours.[1]

The solid will likely dissolve, followed by precipitation of the hydrochloride salt.

Neutralization: Cool the solution to room temperature. Neutralize carefully with 10% NaOH or

NH₄OH to pH 7–8.

Isolation: The free base, 6-Amino-2-methyl-quinolin-4-ol, will precipitate.[1] Filter the solid

and wash with cold water.
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Drying: Dry in a vacuum oven at 60 °C.

Purification & Characterization
Purification Strategy
If the crude product is dark (oxidation), purification is best achieved via acid-base cycling:[1]

Dissolve crude solid in 2M HCl (forms soluble salt).

Treat with activated charcoal (10% w/w) at 60 °C for 30 mins.

Filter through Celite.

Reprecipitate by adjusting pH to 8 with NH₄OH.

Analytical Parameters
Technique Expected Observation

Appearance Off-white to tan powder.[1]

¹H NMR (DMSO-d₆)

Singlet at ~2.3 ppm (CH₃).[1] Doublet/Multiplet

at ~6.8-7.5 ppm (Aromatic protons).[1] Singlet at

~5.8 ppm (H-3 of quinoline).[1] Broad singlets

for -NH₂ and -OH.[1]

Mass Spec (ESI) [M+H]⁺ = 175.2 m/z.

TLC
R_f ~0.3 (DCM:MeOH 9:1). Visualizes under

UV.
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Issue: Low Yield in Step 2 Cause: Slow heating
(formed Knorr product)

Fix: Pre-heat solvent to 255°C
before adding enamine.

Issue: Sticky/Oily Enamine Cause: Incomplete water removal Fix: Ensure vigorous Dean-Stark
reflux or use molecular sieves.

Issue: Product Darkening Cause: Oxidative polymerization Fix: Perform hydrolysis under N₂;
Use charcoal purification.

Click to download full resolution via product page

Figure 2: Troubleshooting logic for common synthetic pitfalls.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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